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Compound of Interest

Compound Name: Aunp-12

Cat. No.: B605686 Get Quote

Disclaimer: Aunp-12 is a peptide antagonist of the PD-1 signaling pathway intended for

research use only.[1] Specific safety, handling, and disposal protocols for Aunp-12 have not

been fully established. The following guidance is based on general laboratory safety principles

for handling potent, research-grade peptides and should be supplemented by a thorough risk

assessment conducted by qualified personnel within your institution.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with Aunp-12. Adherence to these guidelines is

critical to ensure personal safety and minimize environmental impact.

I. Personal Protective Equipment (PPE)
Due to the lack of specific toxicological data for Aunp-12, a cautious approach to PPE is

mandatory. The primary routes of potential exposure are inhalation, dermal contact, and

ingestion.[2] The following PPE is required when handling Aunp-12 in solid or solution form:
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PPE Category Required Equipment Specifications and Use

Eye Protection
Safety Goggles or Full-Face

Shield

Must be worn at all times in the

laboratory where Aunp-12 is

handled. A full-face shield is

recommended when there is a

splash hazard.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Double gloving

is advised, especially when

handling concentrated

solutions. Gloves should be

changed immediately if

contaminated.

Body Protection Laboratory Coat

A buttoned, full-length

laboratory coat is required.

Consider a disposable gown

for procedures with a high risk

of contamination.

Respiratory Protection NIOSH-Approved Respirator

A fit-tested N95 respirator or

higher is required when

handling the powdered form of

Aunp-12 to prevent inhalation

of aerosols.

II. Operational Procedures for Safe Handling
A designated area within the laboratory should be established for the handling of Aunp-12.

This area should be clearly marked, and access should be restricted to authorized personnel.

A. Receiving and Storage:

Upon receipt, inspect the package for any signs of damage or leakage in a designated

containment area.
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Verify that the container is properly labeled with the compound name, concentration, and

appropriate hazard warnings.

Store Aunp-12 at -20°C in a tightly sealed, clearly labeled container.

B. Preparation of Solutions:

All handling of powdered Aunp-12 must be conducted within a certified chemical fume hood

or a powder containment hood to minimize inhalation risk.

Use disposable bench liners with an impervious backing to contain any potential spills.[3]

When preparing solutions, slowly add the solvent to the solid to avoid aerosolization. Aunp-
12 is soluble in water up to 2 mg/ml.

Ensure all equipment used for weighing and reconstitution is decontaminated after use.

C. Experimental Use:

Conduct all experiments involving Aunp-12 within a chemical fume hood.

Avoid skin contact with solutions containing Aunp-12.

Do not eat, drink, or apply cosmetics in the designated handling area.

Wash hands thoroughly after handling the compound, even if gloves were worn.

III. Spill and Emergency Procedures
A. Spill Cleanup:

In the event of a spill, immediately alert others in the vicinity and evacuate the area if

necessary.

For small spills, use absorbent pads to contain the liquid. For solid spills, gently cover with a

damp paper towel to avoid raising dust.

Clean the spill area with an appropriate decontaminating solution, working from the outside

in.
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All materials used for spill cleanup must be disposed of as hazardous waste.

B. Emergency Contact:

In case of accidental exposure, immediately flush the affected area with copious amounts of

water for at least 15 minutes.

If inhaled, move to fresh air immediately.

Seek immediate medical attention and provide the Safety Data Sheet (SDS) to the medical

personnel.

IV. Disposal Plan
All waste contaminated with Aunp-12 must be treated as hazardous chemical waste. There are

no specific EPA regulations for nanomaterial waste, therefore a cautious approach is

necessary.[2][4]

A. Waste Segregation:

Solid Waste: Contaminated PPE (gloves, gowns), bench liners, and other solid materials

should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not dispose of Aunp-12
solutions down the drain.[4]

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.[4]

B. Waste Disposal:

All Aunp-12 waste must be disposed of through the institution's hazardous waste

management program.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Quantitative Data Summary for Aunp-12
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Property Value Source

Molecular Weight 3261.56 g/mol Tocris Bioscience

Formula C142H226N40O48 Tocris Bioscience

Solubility Soluble to 2 mg/ml in water Tocris Bioscience

Storage Temperature -20°C Tocris Bioscience

CAS Number 1353563-85-5 Tocris Bioscience

Experimental Protocols
Aunp-12 is a peptide antagonist of the PD-1 signaling pathway.[1] It has been shown to inhibit

the interaction between PD-1 and its ligands, PD-L1 and PD-L2.

In Vitro Proliferation Assay:

Objective: To assess the ability of Aunp-12 to rescue T-cell proliferation inhibited by PD-L1

or PD-L2.

Methodology:

Mouse splenocytes are stimulated to proliferate.

The proliferation is inhibited by the addition of recombinant mouse PD-L1 (rmPD-L1) or

PD-L2 (rmPD-L2).

Increasing concentrations of Aunp-12 are added to the culture.

The rescue of proliferation is measured, and EC50 values are calculated.

Reported Results: In a mouse splenocyte assay, Aunp-12 rescued proliferation with average

EC50 values of 17 nM and 16.6 nM against rmPD-L1 and rmPD-L2, respectively.[1]

IFNγ Release Assay:

Objective: To evaluate the effect of Aunp-12 on T-cell effector function.
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Methodology:

T-cell activity is inhibited by PD-L1 or PD-L2.

The release of IFNγ, a marker of T-cell activation, is measured.

Aunp-12 is added at various concentrations to determine its ability to restore IFNγ

release.

Reported Results: Aunp-12 enhanced T-cell activity by restoring IFNγ release inhibited by

PD-L1 and PD-L2 with EC50 values of 49 nM and 51 nM, respectively.

Visualized Workflow for Safe Handling of Aunp-12
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Caption: Workflow for the safe handling and disposal of Aunp-12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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